2,3-dimethoxy-N-1-naphthylbenzamide

• IUPAC Name: 2,3-dimethoxy-N-naphthalen-1-ylbenzamide
• InChI: InChI=1S/C19H17NO3/c1-22-17-12-6-10-15(18(17)23-2)19(21)20-16-11-5-8-13-7-3-4-9-14(13)16/h3-12H,1-2H3,(H,20,21)
• InChI Key: BNTHENGWSHEUKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H17NO3
• Molecular Weight: 307.3 g/mol
• Solubility: 14.5 [ug/mL] (The mean of the results at pH 7.4)

Description

2,3-dimethoxy-N-1-naphthylbenzamide (DMNB) is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMNB is a derivative of 1-naphthylamine, which is a common aromatic amine used in the synthesis of various organic compounds. The unique chemical structure of DMNB makes it a valuable tool for investigating the biochemical and physiological effects of specific molecules in living organisms.

Mechanism of Action

The mechanism of action of 2,3-dimethoxy-N-1-naphthylbenzamide involves its ability to bind to specific molecules and alter their activity. This binding occurs through the formation of hydrogen bonds and other non-covalent interactions between this compound and the target molecule. The binding of this compound can alter the conformation of the target molecule, leading to changes in its activity or function.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects, depending on the target molecule and the specific application. For example, this compound has been shown to inhibit the activity of acetylcholinesterase, which is an important enzyme involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in the levels of acetylcholine in the brain, which has been shown to improve cognitive function in patients with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,3-dimethoxy-N-1-naphthylbenzamide is its ability to selectively bind to specific molecules, which makes it a valuable tool for investigating the activity of enzymes and receptors. Additionally, this compound is relatively easy to synthesize and purify, which makes it a cost-effective option for many research applications. However, there are also some limitations to the use of this compound in lab experiments. For example, this compound may have off-target effects or interact with other molecules in the experimental system, which can complicate the interpretation of results.

Future Directions

There are many potential future directions for research involving 2,3-dimethoxy-N-1-naphthylbenzamide. One area of interest is the development of new this compound derivatives with improved binding affinity and specificity for specific target molecules. Additionally, this compound could be used in combination with other compounds to investigate complex biological systems, such as signaling pathways and metabolic networks. Finally, this compound could be used in the development of new therapeutic agents for the treatment of a variety of diseases, including Alzheimer's disease, cancer, and infectious diseases.
Conclusion:
In conclusion, this compound (this compound) is a synthetic compound that has many potential applications in scientific research. This compound is a valuable tool for investigating the biochemical and physiological effects of specific molecules in living organisms, and its unique chemical structure makes it a valuable tool for studying enzyme kinetics, protein-ligand interactions, and receptor binding assays. While there are some limitations to the use of this compound in lab experiments, there are also many potential future directions for research involving this compound.

Synthesis Methods

The synthesis of 2,3-dimethoxy-N-1-naphthylbenzamide involves several steps, starting with the reaction of 1-naphthylamine with acetic anhydride to form N-acetyl-1-naphthylamine. This compound is then reacted with 2,3-dimethoxybenzoyl chloride in the presence of a base catalyst to yield this compound. The purity of the final product can be improved through recrystallization and purification using column chromatography.

Scientific Research Applications

2,3-dimethoxy-N-1-naphthylbenzamide has been used in a variety of scientific research applications, including studies of enzyme kinetics, protein-ligand interactions, and receptor binding assays. This compound is particularly useful in these applications because of its ability to selectively bind to specific molecules and alter their activity. For example, this compound has been used to investigate the mechanism of action of various enzymes, including acetylcholinesterase and butyrylcholinesterase, which are important targets for the treatment of Alzheimer's disease.